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Compound of Interest

Compound Name: Linalyl butyrate

Cat. No.: B1205819 Get Quote

FOR IMMEDIATE RELEASE

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, toxicity, and material

safety data sheet (MSDS) information for linalyl butyrate (CAS No. 78-36-4). The information

is compiled from various sources, including safety data sheets, regulatory assessments, and

scientific literature, to provide a thorough resource for professionals in research and drug

development.

Chemical and Physical Properties
Linalyl butyrate is a monoterpenoid ester known for its floral and fruity aroma, making it a

common ingredient in fragrances and flavorings.[1][2] Its fundamental properties are

summarized below.
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Property Value Source(s)

CAS Number 78-36-4 [3][4][5]

Molecular Formula C14H24O2 [3][4][6]

Molecular Weight 224.34 g/mol [3][4][5][6]

Synonyms
3,7-Dimethylocta-1,6-dien-3-yl

butyrate, Linalyl butanoate
[3][5][6][7]

Appearance
Colorless to almost colorless

clear liquid
[2]

Boiling Point 80-82 °C at 0.2 mmHg [2][5]

Density 0.892 g/mL at 25 °C [2][5][6]

Flash Point 103 °C (217.4 °F) - closed cup [1][5]

Solubility Soluble in water [6]

Refractive Index n20/D 1.45 [2][3][5]

Toxicological Data
The toxicological profile of linalyl butyrate has been evaluated through various studies,

including acute toxicity, irritation, sensitization, and genotoxicity. Much of the assessment relies

on data from the substance itself, as well as read-across data from structurally similar

compounds like linalool and linalyl acetate.

Acute Toxicity
Linalyl butyrate exhibits low acute oral toxicity. Data on dermal and inhalation toxicity are

limited.
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Endpoint Species Route Value Source(s)

LD50 Rat Oral > 5000 mg/kg [8]

LD50 Mouse Oral > 8907 mg/kg [8]

LD50 Rabbit Dermal No data available [9]

Irritation
There are conflicting reports regarding the skin and eye irritation potential of linalyl butyrate.

Some safety data sheets indicate it causes skin and serious eye irritation, while other studies

suggest no irritation.[3][6] This discrepancy may be due to the specific conditions of the studies

or the purity of the tested material. One review noted that undiluted linalyl esters can cause

"very slight to well defined irritation in rabbits."[9]

Endpoint Species Method Result Source(s)

Skin Irritation Rabbit
OECD Test

Guideline 404

No skin irritation

(in analogy to

similar products)

[6]

Eye Irritation Rabbit
OECD Test

Guideline 405

No eye irritation

(in analogy to

similar products)

[6]

Skin Sensitization
Direct studies on the skin sensitization of linalyl butyrate are not readily available. However, a

risk assessment using read-across data from linalyl acetate has been conducted.[10] While

linalyl butyrate itself is not expected to directly react with skin proteins, its autoxidation

products are predicted to be protein-reactive.[10]

Endpoint Method Value Source(s)

No Expected

Sensitization Induction

Level (NESIL)

Read-across from

linalyl acetate (CAS #

115-95-7)

10000 μg/cm² [10]
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Genotoxicity
Linalyl butyrate is not considered to be genotoxic based on available data, including an Ames

test and a BlueScreen assay.[6][10] This conclusion is further supported by read-across data

from linalyl acetate.[10]

Test Method Result Source(s)

Ames Test S. typhimurium
Negative (in analogy

to similar products)
[6]

BlueScreen Assay
Human cell-based

assay

Negative for

genotoxicity with and

without metabolic

activation

[10]

Carcinogenicity and Repeated Dose Toxicity
Linalyl butyrate is not classified as a carcinogen by the International Agency for Research on

Cancer (IARC).[4][6] There are no specific repeated dose toxicity studies on linalyl butyrate.

The safety assessment for this endpoint relies on read-across data from its expected

metabolites, linalool and butyric acid (with propionic acid being a structural analog for the

latter).[10] A No Observed Adverse Effect Level (NOAEL) of 497.9 mg/kg/day from a study on

linalool is considered for risk assessment.[10]

Experimental Protocols and Methodologies
The toxicological evaluations cited in this guide adhere to internationally recognized guidelines,

primarily those established by the Organisation for Economic Co-operation and Development

(OECD).

Skin and Eye Irritation (OECD 404 & 405)
The skin and eye irritation studies were conducted following OECD Test Guidelines 404 and

405, respectively.[6] These protocols involve the application of the test substance to the skin or

into the eye of experimental animals (typically rabbits) and observing for signs of irritation over

a specified period. The observations are scored to determine the irritation potential.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1205819?utm_src=pdf-body
https://www.chemicalbook.com/msds/linalyl-butyrate.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/78-36-4.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/78-36-4.pdf
https://www.chemicalbook.com/msds/linalyl-butyrate.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/78-36-4.pdf
https://www.benchchem.com/product/b1205819?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/19_527173029_LINALYLBUTYRATE-CASNO.78-36-4-MSDS.pdf
https://www.chemicalbook.com/msds/linalyl-butyrate.pdf
https://www.benchchem.com/product/b1205819?utm_src=pdf-body
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/78-36-4.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/78-36-4.pdf
https://www.chemicalbook.com/msds/linalyl-butyrate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Genotoxicity Assessment Workflow
The assessment of genotoxicity for linalyl butyrate involved a multi-step process, including in

vitro assays and the use of read-across data.

Genotoxicity Assessment Workflow for Linalyl Butyrate

Linalyl Butyrate

In Vitro Testing

Read-Across Analogue
Linalyl Acetate

Structural Similarity

Ames Test (OECD 471)
Result: Negative

Mutagenicity

BlueScreen Assay
Result: Negative

Genotoxicity

Conclusion:
Not Genotoxic

Supporting Data

Click to download full resolution via product page

Caption: Workflow for determining the genotoxicity of linalyl butyrate.

Skin Sensitization Risk Assessment
The risk assessment for skin sensitization potential integrates data from read-across analogs

and considers the potential for autoxidation.
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Skin Sensitization Risk Assessment for Linalyl Butyrate

Linalyl Butyrate

Autoxidation

Protein-Reactive
Products

Risk Assessment

Potential Hazard

Read-Across:
Linalyl Acetate Data

NESIL Determination
10000 µg/cm²

Safe Use Level

Click to download full resolution via product page

Caption: Logical flow for the skin sensitization risk assessment of linalyl butyrate.

Environmental Fate and Ecotoxicity
Linalyl butyrate is considered toxic to aquatic life with long-lasting effects.[6] It is not, however,

considered to be Persistent, Bioaccumulative, and Toxic (PBT) or very Persistent and very

Bioaccumulative (vPvB).[6]

Endpoint Species Method Value Source(s)

EC50
Daphnia magna

(Water flea)

OECD Test

Guideline 202
1.4 mg/L (48 h) [6]

Material Safety Data Sheet (MSDS) Information
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Hazard Identification
GHS Classification: Some sources classify it as causing skin irritation (H315) and serious

eye irritation (H319).[3][6] Others state it is not a hazardous substance.[4] It is also classified

as hazardous to the aquatic environment (chronic, category 2).[5]

Signal Word: Warning[3][6]

Precautionary Statements: P264 (Wash skin thoroughly after handling), P280 (Wear

protective gloves/eye protection/face protection), P273 (Avoid release to the environment).[3]

[5][6]

First Aid Measures
Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[3][4][6]

Skin Contact: Wash off with soap and plenty of water. Consult a physician if irritation

persists.[3][4][6]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[3][6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Consult a physician.[3][4][6]

Handling and Storage
Handling: Avoid contact with skin and eyes.[3] Use with adequate ventilation.[3] Wash hands

thoroughly after handling.[3][6]

Storage: Keep container tightly closed in a dry and well-ventilated place.[6] Store in a cool

place.[6]

Personal Protective Equipment (PPE)
Eye/Face Protection: Use safety glasses or goggles.[3][6]

Skin Protection: Wear protective gloves.[3][6]
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Respiratory Protection: Not typically required with adequate ventilation. For nuisance

exposures, use approved respirator cartridges.[4][6]

Conclusion
Linalyl butyrate is a widely used fragrance and flavor ingredient with a generally low order of

toxicity. The available data indicates low acute oral toxicity and no genotoxic potential. While

there are some conflicting reports on skin and eye irritation, comprehensive risk assessments,

often utilizing data from structurally similar molecules, support its safe use under current

conditions. The primary hazards are related to potential skin and eye irritation and its toxicity to

aquatic organisms. Adherence to standard industrial hygiene practices and the use of

appropriate personal protective equipment are recommended when handling this substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1205819#linalyl-butyrate-safety-toxicity-and-msds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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